Cas no 59022-69-4 (1H-Indole-3-acetylchloride, 7-methyl-a-oxo-)
59022-69-4 structure
Product Name:1H-Indole-3-acetylchloride, 7-methyl-a-oxo-
CAS No:59022-69-4
MF:C11H8ClNO2
MW:221.639721870422
CID:366759
PubChem ID:12297098
Update Time:2025-04-19
1H-Indole-3-acetylchloride, 7-methyl-a-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetylchloride, 7-methyl-a-oxo-
- 2-(7-methyl-1H-indol-3-yl)-2-oxoacetyl chloride
- (7-Methylindole)-3-glyoxylylchloride
- 1H-Indole-3-acetylchloride,7-methyl-a-oxo
- 2-(7-methyl-1H-indol-3-yl)-2-oxidanylidene-ethanoyl chloride
- 2-(7-methyl-1H-indol-3-yl)-2-oxo-acetyl chloride
- A832114
- DTXSID40485736
- 59022-69-4
-
- MDL: MFCD10565810
- Inchi: 1S/C11H8ClNO2/c1-6-3-2-4-7-8(5-13-9(6)7)10(14)11(12)15/h2-5,13H,1H3
- InChI Key: GKWQILOPRWVNTD-UHFFFAOYSA-N
- SMILES: ClC(C(C1=CNC2C(C)=CC=CC=21)=O)=O
Computed Properties
- Exact Mass: 221.02400
- Monoisotopic Mass: 221.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.9Ų
Experimental Properties
- PSA: 49.93000
- LogP: 2.42440
1H-Indole-3-acetylchloride, 7-methyl-a-oxo- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
59022-69-4 (1H-Indole-3-acetylchloride, 7-methyl-a-oxo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent